
Benzyl Phenyl Carbonate: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Benzyl phenyl carbonate

Cat. No.: B1280318 Get Quote

CAS Number: 28170-07-2

This technical guide provides an in-depth overview of benzyl phenyl carbonate, a versatile

reagent in organic chemistry. Aimed at researchers, scientists, and professionals in drug

development, this document details its chemical properties, synthesis, spectral characteristics,

and key applications, with a focus on its role as a protecting group.

Physicochemical Properties
Benzyl phenyl carbonate is a colorless to light yellow liquid with a molecular formula of

C₁₄H₁₂O₃ and a molecular weight of 228.24 g/mol .[1] A summary of its key physical and

chemical properties is presented in the table below.
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Property Value

CAS Number 28170-07-2

Molecular Formula C₁₄H₁₂O₃

Molecular Weight 228.24 g/mol [1][2]

Appearance Colorless to light yellow liquid[1]

Boiling Point 120-130 °C at 0.5 mmHg[1]

Density 1.156 g/mL at 25 °C[1]

Refractive Index (n20/D) 1.5490[1]

Flash Point >110 °C (>230 °F)[3]

Storage Temperature 2-8°C, under inert gas (Nitrogen or Argon)[1]

Synthesis of Benzyl Phenyl Carbonate
The most common laboratory synthesis of benzyl phenyl carbonate involves the reaction of

phenyl chloroformate with benzyl alcohol in the presence of a base, such as pyridine, to

neutralize the hydrochloric acid byproduct.[1]

Experimental Protocol
The following is a general procedure for the synthesis of benzyl phenyl carbonate:

Materials:

Benzyl alcohol

Phenyl chloroformate

Pyridine

Dichloromethane

Water
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Dilute Sulfuric Acid (2M)

Brine

Sodium Sulfate

Procedure:

To a 1-liter flask equipped with a condenser and an addition funnel, add benzyl alcohol (78.3

g, 500 mmol), dichloromethane (90 ml), and pyridine (50 ml).[4]

With stirring, add phenyl chloroformate (54.1 g, 500 mmol) dropwise to the mixture.[4]

Continue stirring the reaction mixture for 1 hour.[4]

After 1 hour, add water (125 ml) to the flask.[4]

Separate the organic and aqueous phases.[4]

Wash the organic phase twice with dilute sulfuric acid (2 M, 125 ml each). The addition of

brine may be necessary in the final wash to achieve good separation.[4]

Dry the organic phase over sodium sulfate, filter, and concentrate in vacuo.[4]

The crude product can be purified by vacuum distillation to yield a colorless liquid.[4]

Benzyl Alcohol

Reaction Mixture
in DichloromethanePhenyl Chloroformate

Pyridine (Base)

Benzyl Phenyl CarbonateStirring, 1h

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.guidechem.com/supply/28170-07-2.html
https://www.guidechem.com/supply/28170-07-2.html
https://www.guidechem.com/supply/28170-07-2.html
https://www.guidechem.com/supply/28170-07-2.html
https://www.guidechem.com/supply/28170-07-2.html
https://www.guidechem.com/supply/28170-07-2.html
https://www.guidechem.com/supply/28170-07-2.html
https://www.guidechem.com/supply/28170-07-2.html
https://www.benchchem.com/product/b1280318?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Benzyl Phenyl Carbonate.

Spectroscopic Characterization
A detailed analysis of the molecular structure and vibrational spectra of benzyl phenyl
carbonate has been conducted using experimental and theoretical methods.[5] This includes

FT-IR, FT-Raman, ¹H NMR, and ¹³C NMR spectroscopy.[5]

¹H and ¹³C NMR Spectroscopy: The nuclear magnetic resonance spectra confirm the

presence of both the benzyl and phenyl protons and carbons.[5]

FT-IR and FT-Raman Spectroscopy: The vibrational spectra were recorded in the regions of

400-4000 cm⁻¹ and 50-3500 cm⁻¹, respectively.[5]

Reactivity and Applications in Organic Synthesis
Benzyl phenyl carbonate is a valuable reagent in organic synthesis, primarily utilized as a

protecting group for amines and in the preparation of other esters and carbonates.[6]

The reactivity of benzyl phenyl carbonate is centered around the electrophilic carbonyl

carbon, making it susceptible to nucleophilic attack. This can lead to the displacement of either

the benzyloxy or phenoxy group. Due to the greater stability of the phenoxide ion, the phenoxy

group is the more common leaving group.

Role as a Protecting Group
The benzyloxycarbonyl (Cbz or Z) group, introduced using benzyl chloroformate or related

reagents like benzyl phenyl carbonate, is a widely used amine protecting group in peptide

synthesis and other areas of organic chemistry. It offers stability under a range of reaction

conditions and can be selectively removed.

R-NH₂ (Amine)

R-NH-Cbz (Protected Amine)

Protection

Benzyl Phenyl Carbonate

Deprotection

R-NH₂ (Free Amine)Hydrogenolysis (e.g., H₂/Pd)

Toluene + CO₂
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Click to download full resolution via product page

Protection and Deprotection of an Amine.

Safety and Handling
Benzyl phenyl carbonate is classified as a substance that may cause an allergic skin reaction

and serious eye damage.[3][7]

Precautionary Measures:

Handling: Handle in a well-ventilated area.[8] Wear suitable protective clothing, including

gloves and eye/face protection.[8][9] Avoid contact with skin and eyes.[8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8] Protect

from moisture and store under an inert gas.[1][8]

First Aid:

Skin Contact: Remove contaminated clothing and rinse skin with plenty of water.[8] Seek

medical attention if irritation or a rash occurs.[8]

Eye Contact: Rinse cautiously with water for several minutes.[8] Remove contact lenses if

present and easy to do.[8] Seek immediate medical attention.[8]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[8]

Ingestion: Rinse mouth and seek medical advice.[8]

Disposal: Dispose of contents and container in accordance with local and national

regulations.[8] Entrust disposal to a licensed waste disposal company.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://chemdad.com/index.php?c=article&id=4701
https://www.scbt.com/p/benzyl-phenyl-carbonate-28170-07-2
https://www.sigmaaldrich.com/SG/en/product/aldrich/630640
https://www.guidechem.com/supply/28170-07-2.html
https://pubmed.ncbi.nlm.nih.gov/23562746/
https://pubmed.ncbi.nlm.nih.gov/23562746/
https://www.chemimpex.com/products/31345
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-phenyl-carbonate
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-phenyl-carbonate
https://www.tcichemicals.com/BE/en/sds/B3574_EU_6N.pdf
https://aksci.com/sds/3836DJ_SDS.pdf
https://www.benchchem.com/product/b1280318#benzyl-phenyl-carbonate-cas-number-and-properties
https://www.benchchem.com/product/b1280318#benzyl-phenyl-carbonate-cas-number-and-properties
https://www.benchchem.com/product/b1280318#benzyl-phenyl-carbonate-cas-number-and-properties
https://www.benchchem.com/product/b1280318#benzyl-phenyl-carbonate-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1280318?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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